Cas no 1428363-19-2 (methyl 4-({5-methanesulfonyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}carbamoyl)benzoate)

• Product Name: methyl 4-({5-methanesulfonyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}carbamoyl)benzoate
• CAS No: 1428363-19-2
• MF: C₁₆H₁₇N₃O₅S₂
• MW: 395.453281164169
• CID: 6368677
• PubChem ID: 71788241
• Update Time: 2025-05-25

methyl 4-({5-methanesulfonyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}carbamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-({5-methanesulfonyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}carbamoyl)benzoate
• F6195-6326
• methyl 4-((5-(methylsulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)carbamoyl)benzoate
• VU0535899-1
• methyl 4-[(5-methylsulfonyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)carbamoyl]benzoate
• AKOS024537347
• 1428363-19-2
• methyl 4-({5-methanesulfonyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}carbamoyl)benzoate

• Inchi： 1S/C16H17N3O5S2/c1-24-15(21)11-5-3-10(4-6-11)14(20)18-16-17-12-7-8-19(26(2,22)23)9-13(12)25-16/h3-6H,7-9H2,1-2H3,(H,17,18,20)
• InChI Key： HOFRTBXMBSYMLM-UHFFFAOYSA-N
• SMILES： S(C)(N1CC2=C(CC1)N=C(NC(C1C=CC(C(=O)OC)=CC=1)=O)S2)(=O)=O

Computed Properties

• Exact Mass: 395.06096300g/mol
• Monoisotopic Mass: 395.06096300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 142Ų

Additional information on methyl 4-({5-methanesulfonyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}carbamoyl)benzoate

Compound CAS No. 1428363-19-2: Methyl 4-({5-Methanesulfonyl-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-yl}carbamoyl)benzoate

Methyl 4-({5-Methanesulfonyl-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-yl}carbamoyl)benzoate is a highly specialized organic compound with the CAS registry number 1428363-19-2. This compound belongs to the class of benzamides and features a unique structure that combines a methyl ester group with a thiazolo[5,4-c]pyridine moiety substituted with a methanesulfonyl group and a carbamoyl linker. The compound's structure is characterized by its complex heterocyclic system and functional groups that confer it with potential biological activity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve the desired product. The starting materials typically include aromatic aldehydes or ketones that undergo condensation reactions to form the thiazolo[5,4-c]pyridine ring system. Subsequent functionalization steps introduce the methanesulfonyl group and the carbamoyl linker, which are critical for the compound's biological activity.

Recent studies have highlighted the potential of this compound as a promising candidate in drug discovery efforts targeting various therapeutic areas. For instance, research has shown that the methanesulfonyl group plays a significant role in enhancing the compound's stability and bioavailability due to its strong electron-withdrawing effect and lipophilic properties.

The thiazolo[5,4-c]pyridine moiety is known for its ability to act as a ligand for certain G-protein coupled receptors (GPCRs), making it an attractive target for developing agents against conditions such as inflammation and pain management.

Moreover, the carbamoyl linker in the molecule facilitates interactions with specific enzyme active sites or receptor binding pockets, thereby modulating their activity in a desired manner.

In terms of applications beyond pharmaceuticals, this compound has shown potential in agrochemicals as well due to its ability to inhibit key enzymes involved in plant growth regulation.

From an environmental standpoint, researchers have evaluated its degradation pathways under various conditions to assess its eco-friendliness and ensure minimal environmental impact during its use and disposal.

Furthermore, computational chemistry studies using molecular docking and dynamics simulations have provided insights into the binding modes of this compound with target proteins at atomic resolution levels.

In conclusion,methyl 4-{[5-methanesulfonyl-4H,5H,6H,7H-thiazolo[5,4-c]pyridin-2-yl]carbamoyl}benzoate represents an advanced chemical entity with multifaceted applications across different domains of science and technology.